Cas no 819051-59-7 (Benzaldehyde, 4-[4-(acetyloxy)butoxy]-)

• Product Name: Benzaldehyde, 4-[4-(acetyloxy)butoxy]-
• CAS No: 819051-59-7
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 702712
• PubChem ID: 15590007
• Update Time: 2025-04-19

Benzaldehyde, 4-[4-(acetyloxy)butoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-[4-(acetyloxy)butoxy]-
• 4-(4-formylphenoxy)butyl acetate
• SCHEMBL13547835
• 819051-59-7
• DTXSID50575233

• Inchi： 1S/C13H16O4/c1-11(15)16-8-2-3-9-17-13-6-4-12(10-14)5-7-13/h4-7,10H,2-3,8-9H2,1H3
• InChI Key： QFRMMULZKDGVCK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CCCCOC(C)=O

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.6Ų